N-(4-iodophenyl)-3-nitrobenzenesulfonamide

• IUPAC Name: N-(4-iodophenyl)-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C12H9IN2O4S/c13-9-4-6-10(7-5-9)14-20(18,19)12-3-1-2-11(8-12)15(16)17/h1-8,14H
• InChI Key: QVFGFRLCIUOHDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NC2=CC=C(C=C2)I)[N+](=O)[O-]
• Molecular Formula: C12H9IN2O4S
• Molecular Weight: 404.18 g/mol

Description

Synthesis Analysis

The synthesis of N-(4-iodophenyl)-3-nitrobenzenesulfonamide derivatives can be achieved through practical chemoselective aromatic substitution. This process involves the metal-promoted tandem nitration and halogenation of N-phenylbenzenesulfonamide, utilizing inexpensive and insensitive nitration reagents, leading to a chemoselective and functional group-compatible method for preparing such derivatives (Xiao Yu et al., 2022).

Molecular Structure Analysis

The molecular structure of related compounds, such as 4-Iodo-N,N-bis(2-nitrophenylsulfon)aniline, is characterized by complex three-dimensional frameworks built from six independent C-H...O hydrogen bonds, utilizing O atoms in nitro and sulfonyl groups as acceptors (J. N. Low et al., 2006).

Chemical Reactions and Properties

This compound and its derivatives are versatile intermediates for various chemical reactions. For example, N-benzyl-2-nitrobenzenesulfonamides can undergo base-mediated intramolecular arylation, yielding benzhydrylamines, which are advanced intermediates toward nitrogenous heterocycles (K. Kisseljova et al., 2014).

Physical Properties Analysis

The conformational properties and intermolecular interactions of compounds like ortho-nitrobenzenesulfonamide have been studied in both gas and crystalline phases, revealing insights into their molecular structure through techniques such as gas-phase electron diffraction and quantum chemical studies (N. Giricheva et al., 2011).

Chemical Properties Analysis

The electrophilic nitrogen source N,N-dichloro-2-nitrobenzenesulfonamide has been employed for the direct diamination of alpha,beta-unsaturated ketones, showcasing the synthetic utility of nitrobenzenesulfonamide derivatives in organic synthesis without the need for metal catalysts (Wei Pei et al., 2003).

Safety and Hazards

The safety data sheet for a related compound, “Tris(4-iodophenyl)amine”, mentions that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

A study discusses the potential future directions of clinical dopamine transporter imaging using 123I-FP-CIT, a radioligand for brain dopamine transporter (DAT) imaging. Another study discusses the potential of N-aryl-β-alanine derivatives in drug discovery.